2-[(4-Chloro-2-nitrophenyl)sulfanyl]-1-phenylethan-1-one

• CAS No.: 823801-83-8
• Molecular Formula: C14H10ClNO3S
• Molecular Weight: 307.8 g/mol
• IUPAC Name: 2-(4-chloro-2-nitrophenyl)sulfanyl-1-phenylethanone
• InChI: InChI=1S/C14H10ClNO3S/c15-11-6-7-14(12(8-11)16(18)19)20-9-13(17)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: IUJJYZCRXIPXAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=C(C=C(C=C2)Cl)[N+](=O)[O-]

Description

2-[(4-Chloro-2-nitrophenyl)sulfanyl]-1-phenylethan-1-one is an organic compound with a complex structure that includes a chlorinated nitrophenyl group and a phenylethanone moiety

Preparation Methods

The synthesis of 2-[(4-Chloro-2-nitrophenyl)sulfanyl]-1-phenylethan-1-one typically involves the reaction of 4-chloro-2-nitrothiophenol with 1-phenylethanone under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol. The mixture is heated to facilitate the reaction, and the product is then purified through recrystallization .

Chemical Reactions Analysis

2-[(4-Chloro-2-nitrophenyl)sulfanyl]-1-phenylethan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the nitro group to an amino group, resulting in different derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro group, to form various substituted products.

Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-[(4-Chloro-2-nitrophenyl)sulfanyl]-1-phenylethan-1-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical structure.

• **Industry